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Compound of Interest

Compound Name: Perphenazine-d8 Dihydrochloride

Cat. No.: B1152054

Get Quote

Structural Definition & Labeling Position
Perphenazine-d8 is a stable isotope-labeled analog of the antipsychotic drug Perphenazine.

The isotopic labeling is strictly localized to the piperazine ring, where eight hydrogen atoms are

replaced by deuterium (

H).

Chemical Identity[1][2][3][4][5]
Chemical Name: 4-[3-(2-Chloro-10H-phenothiazin-10-yl)propyl]-1-(piperazine-d8)-ethanol

dihydrochloride[1]

CAS Number: 2070015-23-3 (Dihydrochloride salt)

Molecular Formula:

Molecular Weight: ~484.94 Da (Salt) / ~411.99 Da (Free Base)

Unlabeled Counterpart: Perphenazine (MW 403.97 Da)[2]
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Deuterium Localization
The labeling occurs at positions 2, 2, 3, 3, 5, 5, 6, and 6 of the piperazine heterocycle. This

specific positioning is chosen for two reasons:

Metabolic Stability: The piperazine ring is a metabolic hotspot. Deuteration at these sites can

induce a Kinetic Isotope Effect (KIE), potentially slowing oxidative metabolism (e.g.,

-dealkylation).

Fragment Retention: In Mass Spectrometry, the piperazine ring is retained in the primary

quantifier ions, ensuring the mass shift (+8 Da) is preserved in the product spectrum.

Table 1: Physicochemical Comparison

Property Perphenazine (Unlabeled) Perphenazine-d8

Formula (Free Base)

Monoisotopic Mass 403.15 411.20

Labeling Site None
Piperazine Ring (

)

Primary MRM

Secondary MRM

Synthesis & Manufacturing Logic
The synthesis of Perphenazine-d8 follows a convergent pathway. The critical step is the

introduction of the pre-labeled 2-(piperazin-1-yl-d8)ethanol moiety to the phenothiazine core.

This modular approach prevents deuterium scrambling (exchange with solvent protons) which

could occur if the label were introduced at an earlier, more aggressive stage.

Synthetic Pathway Visualization
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Figure 1: Convergent synthesis route ensuring the integrity of the d8-piperazine ring.

Causality of Reagent Choice[2][3][5]
NaH (Sodium Hydride): Used to deprotonate the phenothiazine nitrogen (

), creating a strong nucleophile for the alkylation step.

NaI (Sodium Iodide): Acts as a catalyst in the Finkelstein reaction, converting the alkyl

chloride intermediate to a more reactive alkyl iodide in situ, facilitating the attack by the

sterically hindered deuterated piperazine.

Mass Spectrometry & Fragmentation Dynamics
In LC-MS/MS analysis, Perphenazine-d8 serves as an Internal Standard (IS). Understanding its

fragmentation is crucial for setting up Multiple Reaction Monitoring (MRM) transitions.

Fragmentation Logic
Perphenazine typically undergoes Collision-Induced Dissociation (CID) to yield fragments

dominated by the side chain.

Fragment A (

171

179): Corresponds to the side chain moiety:

. Since this fragment contains the full piperazine ring, the mass shift is +8 Da.
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Fragment B (

143

151): Corresponds to the distal amine fragment:

(cleavage at the propyl-nitrogen bond). This also contains the ring, shifting by +8 Da.

Fragmentation Pathway Diagram

Perphenazine-d8 Precursor
[M+H]+ = 412.2

Fragment A (Side Chain)
[C9H11D8N2O]+ 

m/z = 179.1

C-N Bond Cleavage
(Propyl-Phenothiazine)

Phenothiazine Core
(Neutral Loss)

Fragment B (Distal Amine)
[C7H7D8N2O]+ 

m/z = 151.1

Secondary Fragmentation
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Figure 2: MS/MS fragmentation pathway illustrating the conservation of the d8-label in

quantifier ions.

Experimental Protocol: LC-MS/MS Quantification
This protocol validates the use of Perphenazine-d8 for quantifying Perphenazine in human

plasma.

Sample Preparation (Liquid-Liquid Extraction)
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Aliquoting: Transfer

of plasma into a glass tube.

IS Addition: Spike with

of Perphenazine-d8 working solution (

in MeOH).

Alkalinization: Add

of

to ensure the drug is in its non-ionized free base form (LogP ~4.2), maximizing extraction
efficiency.

Extraction: Add

of Hexane:Isoamyl Alcohol (98:2 v/v). Vortex for 2 minutes.

Why this solvent? Hexane minimizes the extraction of polar matrix interferences

(phospholipids), while isoamyl alcohol prevents emulsion formation.

Separation: Centrifuge at

for 5 minutes. Freeze the aqueous layer in a dry ice/acetone bath.

Reconstitution: Decant the organic layer, evaporate to dryness under

at

, and reconstitute in

of Mobile Phase.

LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., Waters XBridge,

,
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).

Mobile Phase A:

Ammonium Formate (pH 3.5).

Mobile Phase B: Acetonitrile.[3]

Ionization: ESI Positive Mode.

Table 2: Optimized MRM Parameters

Analyte
Precursor (

)

Product (

)

Cone Voltage
(V)

Collision
Energy (eV)

Perphenazine 404.2 171.1 35 22

Perphenazine-d8 412.2 179.1 35 22

Self-Validating Quality Control
To ensure the protocol is robust, monitor the IS Peak Area Consistency. The Coefficient of

Variation (CV) of the Perphenazine-d8 peak area across all samples (Standards, QCs, and

Unknowns) must be

. A drift

indicates matrix effects (ion suppression/enhancement) or extraction inconsistency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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